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Compound of Interest

Compound Name: Imazamox

Cat. No.: B1671737

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and mode of action of Imazamox, a broad-spectrum imidazolinone
herbicide. The document includes detailed data presented in tabular format, descriptions of
experimental protocols for property determination, and visualizations of the chemical structure,
herbicidal pathway, and experimental workflows using the DOT language.

Chemical Identity and Structure

Imazamox is a systemic herbicide belonging to the imidazolinone chemical family.[1][2][3] It is
used for the post-emergence control of a wide spectrum of annual and perennial grasses and
broadleaf weeds in various crops.[1][4][5] Chemically, Imazamox is a racemic mixture,
containing both (R) and (S) enantiomers in equal proportions.[3][6]
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Identifier Value
(RS)-2-(4-isopropyl-4-methyl-5-ox0-2-

IUPAC Name imidazolin-2-yl)-5-methoxymethylnicotinic
acid[4][6][7]
2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-

CAS Name 1H-imidazol-2-yl]-5-(methoxymethyl)-3-

pyridinecarboxylic acid[4][6][8]

CAS Registry No.

114311-32-9[4][8][9][10][11]

Molecular Formula

C15H1oN304[2][3][8][9][10]

Molecular Weight

305.33 g/mol [2][9][10][12]

SMILES String

CC(C)C1(C(=0)NC(=N1)C2=C(C=C(C=N2)CO
C)C(=0)0)C[10]

Structural Visualization

The following diagram illustrates the core components of the Imazamox molecule, highlighting

the relationship between the nicotinic acid core, the imidazolinone ring, and key functional

groups.
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Fig 1. Schematic representation of Imazamox's core structures.

Physicochemical Properties

Imazamox is an off-white, odorless powdered solid at room temperature.[2][4][10] Its properties
have been characterized using standardized international testing protocols.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1671737?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671737?utm_src=pdf-body
https://www.benchchem.com/product/b1671737?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/13816-prs-imazamox.pdf
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2014/imazamox.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Imazamox
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Method

Reference(s)

Physical State

Off-white powdered
solid

Visual Inspection

[2][4][10]

Melting Point

165.5-167.2 °C

OECD Guideline 102

[2]4]

Relative Density

1.39at 20 °C

EEC Method A3

[4]

<1.33x107° Paat 25

Vapour Pressure oc US EPA 63-9 [2][4]
<9.76 x 10~ Pam?3 )
Henry's Law Constant Calculation [41071
mol~tat 25 °C
pKai = 2.3 (carboxylic
Dissociation Constant  acid)pKaz = 3.3 .
o ) Not Specified [2]
(pKa) (imidazolinone N)pKas
=10.8
Octanol-Water
Partition Coefficient 0.73 Not Specified [2]

(Log Pow)

Solubility Profile

The solubility of Imazamox is highly dependent on the pH of the solvent, a characteristic

attributable to its multiple ionizable functional groups.
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Solvent Solubility Temperature Reference(s)
Water (deionized) 4160 mg/L 20 °C [2][10]
Water (pH 5) 116 g/L 25 °C [10]
Water (pH 7) >626 g/L 25°C [10]
Water (pH 9) >628 g/L 25°C [10]
Acetone 2.93 - 3.09 g/100 mL Not Specified [2][10]
Acetonitrile 1.85-1.90 g/100 mL Not Specified [2][10]
Dichloromethane 14.3 - 21.8 g/100 mL Not Specified [2][10]
Ethyl Acetate 1.02 - 1.05 g/100 mL Not Specified [2][10]
Hexane 0.0006-0.0007 /100 Specified [2][10]
mL

Methanol 6.68 - 6.75 g/100 mL Not Specified [2][10]
Toluene 0.21 - 0.22 g/100 mL Not Specified [2][10]

Mode of Action

Imazamox functions by inhibiting acetohydroxyacid synthase (AHAS), also known as
acetolactate synthase (ALS).[1][2][4][8] This enzyme is critical in the biosynthesis pathway of
the branched-chain amino acids: valine, leucine, and isoleucine.[4][11][13] Since this enzyme is
found only in plants and microorganisms, not animals, Imazamox exhibits low mammalian
toxicity.[8][11][12] The herbicide is readily absorbed by the plant's roots and leaves and is
translocated via the xylem and phloem to the meristematic tissues.[1][13] Inhibition of the
AHAS enzyme leads to a disruption of protein synthesis, which in turn ceases cell division and
plant growth.[1][14] While growth stops soon after application, visible symptoms of plant death
occur over several weeks.[8][10]

Herbicidal Signaling Pathway
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Fig 2. Imazamox mode of action pathway.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1671737?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The physicochemical properties listed above are determined by established, internationally
recognized methodologies to ensure accuracy and reproducibility.
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Property

Standard Method

Brief Protocol Description

Melting Point

OECD Guideline 102

The "Capillary Method" is
employed. A small, packed
sample of Imazamox in a
capillary tube is heated at a
controlled rate. The
temperature range from the
initial melting of the substance
to its complete liquefaction is

recorded as the melting point.

[4]

Relative Density

EEC Method A3

The "Pycnometer Method" is
used. The mass of a specific
volume of Imazamox is
determined using a
pycnometer (a flask of known
volume). The relative density is
calculated by comparing the
mass of the substance to the
mass of an equal volume of a
reference substance (typically
water at 4 °C).[4]

Vapour Pressure

US EPA 63-9

The "Gas Saturation Method"
is a common procedure. A
carrier gas (e.g., nitrogen) is
passed slowly through or over
a sample of Imazamox at a
constant temperature until the
gas is saturated with its vapor.
The amount of substance
transported by the gas is
determined, and the vapour
pressure is calculated based

on the volume of gas used.[4]
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General Experimental Workflow
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Fig 3. Workflow for physicochemical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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